3-Fluoro-4-methylpiperidine

• Molecular Formula: C6H12FN
• Molecular Weight: 117.16 g/mol
• SMILES: CC1CCNCC1F
• InChI: InChI=1S/C6H12FN/c1-5-2-3-8-4-6(5)7/h5-6,8H,2-4H2,1H3
• InChIKey: AJTJCPRPZUUJPS-UHFFFAOYSA-N

3-Fluoro-4-methylpiperidine Physicochemical & Structural Baseline

3-Fluoro-4-methylpiperidine (free base CAS 1379377-35-1; hydrochloride salt CAS 374794-76-0) is a disubstituted saturated nitrogen heterocycle belonging to the fluorinated piperidine class [1]. It bears a fluorine atom at the 3-position and a methyl group at the 4-position on the piperidine ring, yielding a molecular formula of C₆H₁₂FN (free base, MW 117.16) and C₆H₁₃ClFN (HCl salt, MW 153.62) . Commercially available stereoisomeric forms include the (3S,4R)-trans, (3R,4R)-cis, and racemic trans configurations, each offered at ≥95% purity by multiple global vendors . The compound's predicted pKa of ~8.7 and LogP of ~2.1 position it as a moderately basic, lipophilic fragment scaffold distinct from non-fluorinated piperidine congeners .

1 Fluorinated piperidine fragment for 3D fragment-based drug discovery (FBDD) collections

2 Conformationally biased scaffold with predicted pKa reduction supporting hERG liability screening studies

3 Multiple commercially available stereoisomers for enantioselective structure-activity relationship (SAR) programs

• [1] Nairoukh Z, Strieth-Kalthoff F, Bergander K, Glorius F. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal. 2020;26(28):6141-6146. doi:10.1002/chem.202001355 View Source

Why Generic Piperidines Cannot Replace 3-Fluoro-4-methylpiperidine

Simple piperidine analogs such as 4-methylpiperidine (lacking fluorine) or 3-fluoropiperidine (lacking the C4 methyl group) fail to recapitulate the specific combination of electronic, conformational, and lipophilic properties conferred by simultaneous 3-fluoro and 4-methyl substitution [1]. The fluorine atom at C3 inductively lowers the piperidine nitrogen pKa by approximately 2–3 log units relative to unsubstituted piperidine, a critical determinant of hERG channel affinity and oral bioavailability [2]. Concurrently, the C3-fluoro substituent imposes a strong axial conformational preference (ΔG ≈ −3.6 kcal/mol for the HCl salt in water) that is absent in non-fluorinated or 4-fluorinated analogs, fundamentally altering the three-dimensional presentation of downstream substituents in target binding pockets [1]. The C4 methyl group further tunes lipophilicity (LogP ~2.1) and steric bulk, properties that are not additively achieved by mono-substituted analogs. These orthogonal structure–activity relationships mean that substituting 3-fluoro-4-methylpiperidine with a generic piperidine building block risks disrupting potency, selectivity, metabolic stability, and cardiac safety profiles simultaneously—consequences that cannot be predicted from single-parameter substitutions [3].

Target

3-Fluoro-4-methylpiperidine: dual substitution enforces axial F preference and lowers pKa

Generic piperidine or 4-methylpiperidine lacks the electronic and conformational profile, potentially altering target engagement and hERG-related endpoints.

Property

Combined LogP ~2.1 and axial-F lock from 3-F/4-Me substitution

Mono-substituted 3-fluoropiperidine or 4-methylpiperidine may not recapitulate the same lipophilic window or conformational pre-organization.

Stereochem

Four discrete stereoisomers available for systematic SAR

Achiral or single-center piperidine analogs cannot provide matched enantiomeric and diastereomeric pairs, limiting stereochemical exploration.

• [1] Nairoukh Z, Strieth-Kalthoff F, Bergander K, Glorius F. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal. 2020;26(28):6141-6146. doi:10.1002/chem.202001355 View Source
• [2] Le Roch M, Renault J, Argouarch G, Lenci E, Trabocchi A, Roisnel T, Gouault N, Lalli C. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. Journal of Organic Chemistry. 2024;89(7):4932-4946. doi:10.1021/acs.joc.4c00143 View Source
• [3] Mughal EU, Hawsawi MB, et al. Exploring fluorine-substituted piperidines as potential therapeutics for diabetes mellitus and Alzheimer's diseases. European Journal of Medicinal Chemistry. 2024;273:116523. doi:10.1016/j.ejmech.2024.116523 View Source

3-Fluoro-4-methylpiperidine Quantitative Differentiation Evidence

pKa Reduction vs. Unsubstituted Piperidine and 4-Fluoropiperidine

The predicted pKa of the piperidine nitrogen in 3-fluoro-4-methylpiperidine is 8.72 ± 0.10, representing a substantial decrease in basicity relative to unsubstituted piperidine (pKa ~11) and a moderate decrease relative to 4-fluoropiperidine (experimental pKa 9.4) [1]. This pKa lowering, driven by the electron-withdrawing inductive effect of the C3 fluorine atom, has been systematically linked to reduced affinity for the hERG potassium channel—a principal mediator of drug-induced cardiac QT prolongation [2]. The chemoinformatic analysis by Le Roch et al. demonstrated that fluorine atom placement directly correlates with computed pKa shifts across a library of fluorinated piperidine fragments, with 3-fluoro substitution producing the most pronounced basicity attenuation among monofluorinated positional isomers [2].

pKa Reduction

Cross-study comparable

ΔpKa ≈ −2.3 vs. piperidine

Target pKa 8.72 ± 0.10; Piperidine ~11; 4-Fluoropiperidine 9.4

Reported pKa lowering supports hERG-related endpoint review

Predicted value; experimental comparator data

Evidence Dimension	Piperidine nitrogen basicity (pKa)
Target Compound Data	pKa = 8.72 ± 0.10 (predicted)
Comparator Or Baseline	Piperidine: pKa ~11; 4-Fluoropiperidine: pKa = 9.4 (experimental)
Quantified Difference	ΔpKa ≈ −2.3 vs. piperidine; ΔpKa ≈ −0.7 vs. 4-fluoropiperidine
Conditions	Predicted pKa for target compound (ChemicalBook); experimental pKa for 4-fluoropiperidine; literature consensus for piperidine

Why This Matters

Reducing piperidine basicity by ~2.3 pKa units is a validated medicinal chemistry strategy to mitigate hERG channel block, directly impacting cardiac safety screening decisions in lead compound procurement.

• [1] BenchChem (excluded source). Data cross-referenced from: 4-Fluoropiperidine experimental pKa 9.4 vs. piperidine ~11. DOI-derived consensus value. View Source
• [2] Le Roch M, Renault J, Argouarch G, Lenci E, Trabocchi A, Roisnel T, Gouault N, Lalli C. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. Journal of Organic Chemistry. 2024;89(7):4932-4946. doi:10.1021/acs.joc.4c00143 View Source

Conformational Locking: Axial Fluorine vs. Equatorial Methyl Preference

NMR-based conformational analysis by Nairoukh et al. (2020) established that cis-3-fluoro-4-methylpiperidine hydrochloride in water exhibits a strong axial fluorine preference with a free enthalpy difference ΔG = −3.6 kcal/mol favoring the F-axial conformer [1]. This contrasts sharply with 4-methylpiperidine, where the methyl group favors the equatorial orientation due to steric factors. In the gas phase, the ΔG for the equatorial-to-axial conversion of cis-3-fluoro-4-methylpiperidine was calculated computationally, and the axial preference increased further in polar solvents (chloroform, water), driven by stabilizing C–F⋯H–N⁺ charge-dipole interactions [1]. The experimental measurements were based on ³J(¹⁹F,¹H) coupling constants, with larger coupling values corresponding to greater axial population [1].

Conformational Lock

Head-to-head

ΔG = −3.6 kcal/mol (axial F)

cis-3-Fluoro-4-methylpiperidine HCl salt in water (NMR)

Supports conformational-control context for fragment elaboration

Nairoukh et al. 2020; D₂O solvent

Evidence Dimension	Conformational free enthalpy difference (ΔG) for axial vs. equatorial fluorine orientation
Target Compound Data	cis-3-Fluoro-4-methylpiperidine HCl salt: ΔG = −3.6 kcal/mol in water (axial preference)
Comparator Or Baseline	4-Methylpiperidine: methyl group equatorial preference (ΔG positive); 3-fluoropiperidine HCl salt: axial preference magnitude varies by N-substitution
Quantified Difference	ΔΔG not directly calculable; qualitative reversal of conformational preference (axial vs. equatorial) at the 3-position
Conditions	³J(¹⁹F,¹H) NMR coupling analysis; solvent: D₂O (water); temperature: ambient; Nairoukh et al. 2020

Why This Matters

Conformational pre-organization dictates the three-dimensional vector of exit vectors for fragment elaboration; the axial fluorine lock provides a predictable spatial orientation for structure-based drug design that is not available with non-fluorinated or 4-fluorinated analogs.

• [1] Nairoukh Z, Strieth-Kalthoff F, Bergander K, Glorius F. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal. 2020;26(28):6141-6146. doi:10.1002/chem.202001355. Scheme 3 and Supporting Information for cis-3-fluoro-4-methylpiperidine ΔG values. View Source

LogP Modulation vs. 4-Methylpiperidine and 3-Fluoropiperidine

The hydrochloride salt of (3S,4R)-3-fluoro-4-methylpiperidine exhibits a measured LogP of 2.08, reflecting the combined lipophilicity contributions of the C3 fluorine and C4 methyl substituents . For comparison, 4-methylpiperidine (no fluorine) has an estimated LogP of approximately 1.5, while 3-fluoropiperidine (no methyl) is expected to be less lipophilic (LogP ~0.8–1.0) [1]. The dual substitution thus yields a LogP that is approximately 0.6–1.3 units higher than either mono-substituted congener alone, positioning 3-fluoro-4-methylpiperidine in the optimal lipophilicity window for central nervous system (CNS) drug candidates where blood-brain barrier penetration is required while avoiding excessive lipophilicity associated with off-target binding [2].

LogP Modulation

Class-level

LogP = 2.08 (measured HCl salt)

ΔLogP ≈ +0.6 to +1.3 vs. mono-substituted analogs

Reported lipophilicity within window relevant to CNS research models

Comparator values are structure-based estimates

Evidence Dimension	Octanol-water partition coefficient (LogP) of the hydrochloride salt
Target Compound Data	LogP = 2.08 (measured, HCl salt)
Comparator Or Baseline	4-Methylpiperidine: LogP ~1.5 (estimated); 3-Fluoropiperidine: LogP ~0.8–1.0 (estimated)
Quantified Difference	ΔLogP ≈ +0.6 to +1.3 vs. mono-substituted comparators
Conditions	Measured value from ChemSrc database for (3S,4R)-3-fluoro-4-methylpiperidine hydrochloride; comparator values are structure-based estimates

Why This Matters

LogP in the 2–3 range is considered favorable for CNS drug candidates; the dual 3-fluoro/4-methyl substitution achieves this window without requiring additional substituents, simplifying synthetic complexity in fragment-to-lead campaigns.

• [1] PubChem. 4-Methylpiperidine (CID 7679) and 3-Fluoropiperidine (CID 2735899) computed LogP values. National Center for Biotechnology Information. View Source
• [2] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chemical Neuroscience. 2010;1(6):435-449. doi:10.1021/cn100008c View Source

Stereochemical Diversity: Four Stereoisomeric Forms for SAR

3-Fluoro-4-methylpiperidine is commercially available in at least four distinct stereochemical configurations: (3S,4R)-trans (CAS 374794-76-0, 1932391-31-5 free base), (3R,4S)-trans, (3R,4R)-cis (CAS 2305731-07-9 as HCl salt), and (3S,4S)-cis enantiomers . This stereochemical diversity arises from the two contiguous chiral centers at C3 and C4. In contrast, mono-substituted comparators such as 3-fluoropiperidine (one chiral center) and 4-methylpiperidine (achiral) offer at most two stereoisomers or are achiral [1]. The availability of all four discrete 3-fluoro-4-methylpiperidine stereoisomers enables systematic exploration of both enantiomeric and diastereomeric structure-activity relationships while maintaining identical physicochemical descriptors (identical LogP, pKa, and molecular formula), a capability critical for optimizing target selectivity [2].

Stereochemical Diversity

Class-level

4 discrete stereoisomers available

vs. ≤2 for mono-substituted comparators

Supports enantiomeric and diastereomeric SAR exploration

Commercial availability as of 2025; ≥95% purity

Evidence Dimension	Number of commercially accessible stereoisomeric forms (discrete CAS numbers)
Target Compound Data	4 stereoisomers commercially available with distinct CAS numbers and ≥95% purity
Comparator Or Baseline	3-Fluoropiperidine: 2 enantiomers; 4-Methylpiperidine: achiral (0 stereocenters); 4-Fluoropiperidine: achiral
Quantified Difference	4 vs. ≤2 stereoisomeric forms; up to 4-fold greater stereochemical exploration space
Conditions	Commercially stocked compounds; CAS registry and vendor catalogs as of 2025

Why This Matters

For chiral lead optimization programs, the ability to procure matched enantiomeric and diastereomeric pairs from the same piperidine scaffold eliminates synthetic stereocontrol variables, accelerating SAR table generation and patent composition-of-matter claims.

• [1] PubChem. 3-Fluoropiperidine (CID 2735899), 4-Methylpiperidine (CID 7679). National Center for Biotechnology Information. View Source
• [2] Le Roch M, Renault J, Argouarch G, Lenci E, Trabocchi A, Roisnel T, Gouault N, Lalli C. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. J Org Chem. 2024;89(7):4932-4946. doi:10.1021/acs.joc.4c00143 View Source

Patent-Validated NMDA/NR2B Antagonist Scaffold

Merck & Co. patent US7592360B2 (filed 2004, granted 2009) explicitly claims 3-fluoro-piperidine derivatives as NMDA NR2B antagonists, with specific exemplified compounds incorporating the 3-fluoro-4-methylpiperidine scaffold [1]. Representative compounds bearing the 3-fluoro-4-methyl substitution pattern demonstrated binding affinity at the NR2B subunit, with Kd values in the low nanomolar range (e.g., Kd = 5.1 nM against rat NR2B in brain striatum) [2]. While direct comparator data for the non-fluorinated or 4-methyl-only analogs within the same patent are not disclosed, the patent's explicit selection of the 3-fluoro substitution motif—present across multiple exemplified structures—indicates that fluorine at the 3-position was deemed critical for NR2B antagonist activity by the inventors [1]. This patent protection provides a structural starting point for CNS programs targeting NR2B-mediated indications including Parkinson's disease, Alzheimer's disease, migraine, epilepsy, and pain [1].

Patent-Validated Scaffold

Supporting evidence

NMDA NR2B Kd = 5.1 nM (representative)

Merck patent US7592360B2; rat brain striatum

Reported binding affinity supports CNS target-engagement studies

Direct comparator data not disclosed in patent

Evidence Dimension	NMDA NR2B receptor binding affinity
Target Compound Data	Kd = 5.1 nM (representative 3-fluoro-4-methyl-piperidine-containing compound from patent series)
Comparator Or Baseline	Non-fluorinated piperidine analogs: binding data not reported in the same assay within the patent
Quantified Difference	Cannot be quantified from available data; patent structural focus on 3-fluoro motif is indirect evidence of superiority
Conditions	Radioligand binding assay; Sprague-Dawley rat brain striatum membrane preparations; Merck NR2B program

Why This Matters

Patent precedence from a major pharmaceutical company validates the medicinal chemistry relevance of the 3-fluoro-4-methylpiperidine scaffold for CNS targets, providing a risk-mitigated starting point for drug discovery programs.

• [1] Liverton NJ, Claiborne CF, Claremon DA, McCauley JA. 3-Fluoro-piperidines as NMDA/NR2B antagonists. United States Patent US7592360B2. Granted September 22, 2009. Assigned to Merck & Co., Inc. View Source
• [2] BindingDB. BDBM50385168 / CHEMBL2036514. Binding affinity to NMDAR NR2B in Sprague-Dawley rat brain striatum. Kd = 5.1 nM. BindingDB Database. View Source

3-Fluoro-4-methylpiperidine Procurement Scenarios in FBDD & CNS Lead Optimization

hERG-Safe 3D Fragment Library Construction

Procurement of 3-fluoro-4-methylpiperidine for fragment library assembly is justified by its computationally validated pKa reduction (~2.3 log units below piperidine) which correlates with lower predicted hERG channel affinity [1]. The Le Roch et al. (2024) chemoinformatic study specifically evaluated fluorinated piperidines as '3D fragments' and confirmed their favorable lead-likeness and three-dimensionality scores, recommending them for fragment-based screening collections [1]. The dual 3-fluoro/4-methyl substitution provides a higher fraction of sp³-hybridized carbon atoms (Fsp³) than aromatic bioisosteres, a parameter increasingly correlated with clinical success rates [2].

Conformationally Locked CNS Leads Targeting NR2B-NMDA Receptors

Programs developing subtype-selective NMDA NR2B antagonists for Parkinson's disease, neuropathic pain, or treatment-resistant depression should prioritize 3-fluoro-4-methylpiperidine as a core scaffold [3]. The Merck patent US7592360B2 provides extensive synthetic precedent and exemplifies the 3-fluoro-4-methylpiperidine motif in multiple active compounds with nanomolar NR2B binding affinity [3]. The axial fluorine conformational lock (ΔG = −3.6 kcal/mol in water) offers a predictable exit vector orientation for optimizing interactions with the NR2B allosteric binding pocket [4].

Stereochemical SAR Expansion for Chiral Piperidine Clinical Candidates

When a lead series has identified a piperidine-containing hit but requires systematic exploration of stereochemical influence on target selectivity, procurement of all four commercially available 3-fluoro-4-methylpiperidine stereoisomers (trans-(3S,4R), trans-(3R,4S), cis-(3R,4R), cis-(3S,4S)) enables rapid diastereomeric and enantiomeric SAR generation . The matched molecular properties (identical LogP ~2.1, identical pKa ~8.7) across all four stereoisomers eliminate confounding physicochemical variables, allowing observed potency differences to be attributed solely to stereochemical fit at the target binding site .

Dual-Target Antidiabetic & Anti-Alzheimer's Agent Development

The Mughal et al. (2024) study demonstrated that fluorine-substituted piperidine derivatives exhibit multifunctional inhibitory activity against α-glucosidase and cholinesterase enzymes, validated in a STZ-induced diabetic rat model [5]. Although the study evaluated a library of fluorinated piperidines rather than 3-fluoro-4-methylpiperidine specifically, the structure-activity relationship analysis supports the procurement of 3-fluoro-4-methylpiperidine as a structurally related building block for generating analogs that may recapitulate or improve upon the reported multi-target pharmacological profile [5]. The LogP of ~2.1 and moderate pKa of ~8.7 are consistent with the pharmacokinetic requirements for oral CNS-penetrant agents targeting both metabolic and neurodegenerative disease pathways [5].

Application

Selection Property

Validation Focus

Fragment library construction

pKa reduction context; 3D fragment profile

hERG liability screening endpoint review; lead-likeness scoring

CNS NR2B-NMDA antagonist studies

Axial-F conformational lock; patent precedent

NR2B binding assay context; allosteric pocket interaction review

Chiral SAR expansion

Four discrete stereoisomers; matched physicochemical properties

Enantiomeric/diastereomeric potency correlation; stereochemical fit review

Multi-target metabolic/CNS pathway studies

LogP ~2.1; moderate basicity

α-glucosidase/cholinesterase inhibition model context; oral exposure-model interpretation

• [1] Le Roch M, Renault J, Argouarch G, Lenci E, Trabocchi A, Roisnel T, Gouault N, Lalli C. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. Journal of Organic Chemistry. 2024;89(7):4932-4946. doi:10.1021/acs.joc.4c00143 View Source
• [2] Lovering F, Bikker J, Humblet C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. 2009;52(21):6752-6756. doi:10.1021/jm901241e View Source
• [3] Liverton NJ, Claiborne CF, Claremon DA, McCauley JA. 3-Fluoro-piperidines as NMDA/NR2B antagonists. United States Patent US7592360B2. Granted September 22, 2009. Assigned to Merck & Co., Inc. View Source
• [4] Nairoukh Z, Strieth-Kalthoff F, Bergander K, Glorius F. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal. 2020;26(28):6141-6146. doi:10.1002/chem.202001355 View Source
• [5] Mughal EU, Hawsawi MB, et al. Exploring fluorine-substituted piperidines as potential therapeutics for diabetes mellitus and Alzheimer's diseases. European Journal of Medicinal Chemistry. 2024;273:116523. doi:10.1016/j.ejmech.2024.116523 View Source